Cas no 130464-14-1 (2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)-)
130464-14-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)-
CAS No:130464-14-1
MF:C10H12N2O6
MW:256.212082862854
CID:156826
PubChem ID:42616137
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)-
- 1-[(2R,3S)-3,4-dihydroxy-2,3,3a,4,6,6a-hexahydrofuro[2,3-c]furan-2-yl]pyrimidine-2,4-dione
- 1-(3-Deoxy-3-C-formyl-beta-D-lyxo-pentofuranosyl)uracil-3',5'-O-Hemiacetal
- DTXSID30926744
- 130464-14-1
- 1-(3,4-Dihydroxyhexahydrofuro[3,4-b]furan-2-yl)-4-hydroxypyrimidin-2(1H)-one
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- Inchi: 1S/C10H12N2O6/c13-5-1-2-12(10(16)11-5)8-7(14)6-4(18-8)3-17-9(6)15/h1-2,4,6-9,14-15H,3H2,(H,11,13,16)/t4?,6?,7?,8-,9?/m1/s1
- InChI Key: JDLALIPYZHDYAP-DQYLMENISA-N
- SMILES: O1[C@H](C(C2C(O)OCC12)O)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 256.06956
- Monoisotopic Mass: 256.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.68
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.646
- PSA: 108.33
2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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